Cas no 80015-09-4 (N(10)-(cyanomethyl)-5,8-dideazafolic acid)

80015-09-4 structure
Product name:N(10)-(cyanomethyl)-5,8-dideazafolic acid
CAS No:80015-09-4
MF:C23H22N6O6
MW:478.457384586334
CID:984994
N(10)-(cyanomethyl)-5,8-dideazafolic acid Chemical and Physical Properties
Names and Identifiers
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- N(10)-(cyanomethyl)-5,8-dideazafolic acid
- N-(4-{(Cyanomethyl)[(4-hydroxy-2-imino-1,2-dihydroquinazolin-6-yl)methyl]amino}benzoyl)glutamic acid
- L-Glutamic acid, N-(4-(((2-amino-1,4-dihydro-4-oxo-6-quinazolinyl)methyl)(cyanomethyl)amino)bezoyl)-
- CID 135625312
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- Inchi: 1S/C23H22N6O6/c24-9-10-29(12-13-1-6-17-16(11-13)21(33)28-23(25)27-17)15-4-2-14(3-5-15)20(32)26-18(22(34)35)7-8-19(30)31/h1-6,11,18H,7-8,10,12H2,(H,26,32)(H,30,31)(H,34,35)(H3,25,27,28,33)/t18-/m0/s1
- InChI Key: DYXZEOJTRVEJOX-SFHVURJKSA-N
- SMILES: O=C(C1C=CC(=CC=1)N(CC#N)CC1C=CC2=C(C(NC(N)=N2)=O)C=1)N[C@H](C(=O)O)CCC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 905
- Topological Polar Surface Area: 198
N(10)-(cyanomethyl)-5,8-dideazafolic acid Related Literature
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Xiaohui Tian,Jochen Autschbach,Yizhong Yuan,Jinyu Sun,Xin Liu,Chuan Chen,Huijun Cao J. Mater. Chem. C, 2013,1, 5779-5790
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Matthias Bauer,Christoph Gastl Phys. Chem. Chem. Phys., 2010,12, 5575-5584
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Zhenfei You,Zeping Yang,Yu Chen,Lei Zhang RSC Adv., 2021,11, 18068-18073
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Koh K. Takita,Kazunori K. Fujii,Kento Ishii Org. Biomol. Chem., 2019,17, 7380-7387
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Megan H. J. Oh,Darcy J. Gentleman,Gregory D. Scholes Phys. Chem. Chem. Phys., 2006,8, 5079-5085
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